3-Nitro-4-{[3-(trifluoromethyl)phenyl]sulfanyl}pyridine

• Molecular Formula: C12H7F3N2O2S
• Molecular Weight: 300.26 g/mol
• IUPAC Name: 3-nitro-4-[3-(trifluoromethyl)phenyl]sulfanylpyridine
• InChI: InChI=1S/C12H7F3N2O2S/c13-12(14,15)8-2-1-3-9(6-8)20-11-4-5-16-7-10(11)17(18)19/h1-7H
• InChI Key: SWBNQXLVLFIRGT-UHFFFAOYSA-N
• SMILES: C1=CC(=CC(=C1)SC2=C(C=NC=C2)[N+](=O)[O-])C(F)(F)F

Description

3-Nitro-4-{[3-(trifluoromethyl)phenyl]sulfanyl}pyridine, also known as TFPNP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. TFPNP is a nitro compound that contains a pyridine ring and a trifluoromethylphenylsulfanyl group. It has been synthesized using different methods and has shown promising results in various biochemical and physiological studies.

Mechanism of Action

The exact mechanism of action of 3-Nitro-4-{[3-(trifluoromethyl)phenyl]sulfanyl}pyridine is not fully understood. However, it is believed to exert its effects through the modulation of various signaling pathways, such as the cAMP-PKA and ERK1/2 pathways. 3-Nitro-4-{[3-(trifluoromethyl)phenyl]sulfanyl}pyridine has also been shown to interact with specific amino acid residues in the binding site of certain enzymes and ion channels, leading to the inhibition or modulation of their activity.
Biochemical and Physiological Effects:
3-Nitro-4-{[3-(trifluoromethyl)phenyl]sulfanyl}pyridine has been shown to exhibit various biochemical and physiological effects, including the inhibition of certain enzymes and ion channels, the modulation of neurotransmitter release and uptake, and the regulation of synaptic plasticity and learning and memory processes. 3-Nitro-4-{[3-(trifluoromethyl)phenyl]sulfanyl}pyridine has also been shown to have antioxidant and anti-inflammatory properties, which may contribute to its potential therapeutic applications.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-Nitro-4-{[3-(trifluoromethyl)phenyl]sulfanyl}pyridine is its relatively simple synthesis method and high yields. 3-Nitro-4-{[3-(trifluoromethyl)phenyl]sulfanyl}pyridine is also relatively stable and can be stored for long periods without degradation. However, 3-Nitro-4-{[3-(trifluoromethyl)phenyl]sulfanyl}pyridine has some limitations, including its potential toxicity and the need for further studies to fully understand its mechanism of action and potential therapeutic applications.

Future Directions

There are several future directions for the study of 3-Nitro-4-{[3-(trifluoromethyl)phenyl]sulfanyl}pyridine. One area of research is the development of 3-Nitro-4-{[3-(trifluoromethyl)phenyl]sulfanyl}pyridine analogs with improved potency and selectivity for specific enzymes and ion channels. Another area of research is the investigation of 3-Nitro-4-{[3-(trifluoromethyl)phenyl]sulfanyl}pyridine's potential therapeutic applications, such as its use in the treatment of neurodegenerative diseases and psychiatric disorders. Further studies are also needed to fully understand the mechanisms of action of 3-Nitro-4-{[3-(trifluoromethyl)phenyl]sulfanyl}pyridine and its potential side effects and toxicity.

Synthesis Methods

3-Nitro-4-{[3-(trifluoromethyl)phenyl]sulfanyl}pyridine can be synthesized using different methods, including the reaction of 3-nitropyridine with 3-(trifluoromethyl)thiophenol in the presence of a base, such as potassium carbonate. Another method involves the reaction of 3-cyano-4-nitropyridine with 3-(trifluoromethyl)phenylthiol in the presence of a reducing agent, such as sodium borohydride. The synthesis of 3-Nitro-4-{[3-(trifluoromethyl)phenyl]sulfanyl}pyridine is relatively simple and can be achieved with high yields.

Scientific Research Applications

3-Nitro-4-{[3-(trifluoromethyl)phenyl]sulfanyl}pyridine has been extensively studied for its potential applications in various areas, including medicinal chemistry, neuroscience, and biochemistry. It has been shown to exhibit inhibitory effects on certain enzymes, such as monoamine oxidase A and B, which are involved in the metabolism of neurotransmitters. 3-Nitro-4-{[3-(trifluoromethyl)phenyl]sulfanyl}pyridine has also been shown to modulate the activity of ion channels, such as the N-methyl-D-aspartate (NMDA) receptor, which is involved in synaptic plasticity and learning and memory processes.